7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one

• IUPAC Name: 5,6,7,8-tetrahydropyrrolo[1,2-a]azepin-9-one
• InChI: InChI=1S/C9H11NO/c11-9-5-1-2-6-10-7-3-4-8(9)10/h3-4,7H,1-2,5-6H2
• InChI Key: SZJMQCSQGXDGII-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=CC=C2C(=O)C1
• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol

Description

“7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one” is a chemical compound that belongs to the class of heteroaryl fused indole ring systems. It has been mentioned in the context of the synthesis of novel heteroaryl-fused 7,8,9,10-tetrahydro-6H-azepino.

Synthesis Analysis

Three synthetic approaches have been developed that allow efficient access to novel heteroaryl fused indole ring systems, including: 7,8,9,10-tetrahydro-6H-azepino. These strategies are fully exemplified and the relative merits and limitations of the approaches are discussed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one” include efficient access to novel heteroaryl fused indole ring systems. The details of these reactions are not explicitly mentioned in the available data.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Synthesis and Potential Antibacterial Applications : A study by (Demchenko et al., 2021) discussed the synthesis of novel compounds related to 7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one. These compounds demonstrated significant antibacterial and antifungal activities, indicating potential applications in medical and pharmaceutical research.

Chemical Synthesis and Structural Analysis

• Synthetic Methodologies and Chemical Structures : Research by (Jones & Radley, 1982) explored the synthesis of 7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one and related compounds. This study provides valuable insights into the chemical structures and synthetic pathways of these compounds.

Applications in Heterocyclic Chemistry

• Heterocyclic Compound Synthesis : A paper by (Albright & Du, 2000) discussed the synthesis of heterocyclic compounds related to 7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one, highlighting its importance in the field of heterocyclic chemistry.

Pharmaceutical Research and Applications

• Potential for Pharmaceutical Research : (Cho et al., 1997) focused on the synthesis of compounds related to 7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one for potential pharmaceutical applications. This study contributes to understanding the role of such compounds in drug discovery.

Exploring Reaction Temperatures in Synthesis

• Temperature-Dependent Synthesis : Research by (Nayak et al., 2017) investigated the impact of reaction temperatures on the synthesis of 7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one derivatives. The findings offer valuable information for optimizing synthesis conditions.

Novel Synthesis Methods

• Innovative Synthesis Approaches : (Tang et al., 2015) and (Nebe et al., 2016) proposed novel methods for synthesizing derivatives of 7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one, contributing to the advancement of synthetic chemistry techniques.

Additional Research and Potential Applications

Several other studies have contributed to the understanding and potential applications of 7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one in various scientific fields. These include works by (Bhowmik et al., 2014), (Muchowski et al., 1985), (Kaltenegger et al., 2003), and others.

Mechanism of Action

Target of Action

Similar compounds such as 6,7-dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole derivatives have been reported to inhibit receptor-interacting protein kinase 1 (ripk1) . RIPK1 plays a crucial role in necroptosis, a form of programmed cell death .

Mode of Action

Similar compounds have been found to bind to the allosteric pocket of ripk1, serving as a type iii inhibitor . This binding inhibits the activity of RIPK1, thereby preventing necroptosis .

Biochemical Pathways

Inhibition of ripk1, as seen with similar compounds, would impact the necroptosis pathway . Necroptosis is involved in various pathological conditions, including inflammatory diseases, neurodegenerative diseases, and cancers .

Pharmacokinetics

In vivo pharmacokinetic studies were performed on similar compounds to determine their oral exposure .

Result of Action

Similar compounds have shown potent anti-necroptotic activity in both human and mouse cellular assays . This suggests that 7,8-Dihydro-5H-pyrrolo[1,2-a]azepin-9(6H)-one might also have anti-necroptotic effects.